N,N-dibenzyl-4-(phenylsulfonyl)butanamide

• IUPAC Name: 4-(benzenesulfonyl)-N,N-dibenzylbutanamide
• InChI: InChI=1S/C24H25NO3S/c26-24(17-10-18-29(27,28)23-15-8-3-9-16-23)25(19-21-11-4-1-5-12-21)20-22-13-6-2-7-14-22/h1-9,11-16H,10,17-20H2
• InChI Key: JNFJDZRXPAEKPZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CC2=CC=CC=C2)C(=O)CCCS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C24H25NO3S
• Molecular Weight: 407.5 g/mol

Description

N,N-dibenzyl-4-(phenylsulfonyl)butanamide (DBB) is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DBB belongs to the class of sulfonylurea compounds and has been found to exhibit antitumor, anti-inflammatory, and antitubercular properties.

Scientific Research Applications

• TRPV1 Antagonists : Compounds structurally related to N,N-dibenzyl-4-(phenylsulfonyl)butanamide have been studied as potent TRPV1 antagonists, with applications in pain management and inflammation control. Specifically, modifications in the propanamide and benzyl parts of these compounds have shown significant activity against rTRPV1 in cells (Sun et al., 2012).

• Anticancer Effects : New dibenzenesulfonamides have shown promising anticancer effects by inducing apoptosis and autophagy pathways. These compounds also demonstrated carbonic anhydrase inhibitory effects on various human isoenzymes, contributing to their potential as anticancer drug candidates (Gul et al., 2018).

• Antioxidant Activity : Sulphur-containing phenols, related to the dibenzyl structure, have shown powerful antioxidant activity. This is due to their ability to generate a Lewis acid catalyst, potentially beneficial in protecting cells from oxidative stress (Farzaliev et al., 1978).

• Desalination Studies : In the field of materials science, polymers incorporating a structure similar to this compound have been synthesized and used in the fabrication of composite membranes. These membranes demonstrated potential in desalination processes, indicating an application in water treatment technologies (Padaki et al., 2013).

• Antimicrobial Activity : The structural characterization and study of disulfonimide derivatives, closely related to this compound, have shown significant antibacterial and antifungal activities. These findings are relevant for the development of new antimicrobial agents (Eren et al., 2018).

• Organic Synthesis Applications : In organic chemistry, related compounds have been used as reagents and catalysts for various synthesis reactions, demonstrating their versatility and importance in chemical synthesis (Clare et al., 2001).